Cas no 635757-72-1 (Carbamic acid, (2-propynyloxy)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid, (2-propynyloxy)-, 1,1-dimethylethyl ester (9CI) is a specialized organic compound featuring a carbamate functional group with a propargyl ether substituent. Its tert-butyl ester moiety enhances stability, making it suitable for applications requiring controlled reactivity. The propargyloxy group introduces alkyne functionality, enabling selective modifications via click chemistry or other alkyne-specific reactions. This compound is valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its structural features allow for precise derivatization, offering versatility in cross-coupling and polymerization processes. The tert-butyl protecting group further facilitates deprotection under mild conditions, ensuring compatibility with sensitive substrates.

Carbamic acid, (2-propynyloxy)-, 1,1-dimethylethyl ester (9CI) structure

635757-72-1 structure

Product Name:Carbamic acid, (2-propynyloxy)-, 1,1-dimethylethyl ester (9CI)

CAS No:635757-72-1

MF:C₈H₁₃NO₃

MW:171.193722486496

MDL:MFCD20039953

CID:1023501

PubChem ID:45092371

Update Time:2025-05-23

Carbamic acid, (2-propynyloxy)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (2-propynyloxy)-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-(prop-2-yn-1-yloxy)carbamate
- SCHEMBL16588061
- Carbamic acid,(2-propynyloxy)-,1,1-dimethylethyl ester(9ci)
- Carbamic acid, (2-propynyloxy)-, 1,1-dimethylethyl ester
- 635757-72-1
- tert-butyl (prop-2-yn-1-yloxy)carbamate
- DB-404785
- XMOOXWSSDQXSJR-UHFFFAOYSA-N
- EN300-4252105
- MDL： MFCD20039953
- Inchi： 1S/C8H13NO3/c1-5-6-11-9-7(10)12-8(2,3)4/h1H,6H2,2-4H3,(H,9,10)
- InChI Key： XMOOXWSSDQXSJR-UHFFFAOYSA-N
- SMILES： O(C(NOCC#C)=O)C(C)(C)C

Computed Properties

Exact Mass: 171.08954328g/mol
Monoisotopic Mass: 171.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 47.6Å²

Carbamic acid, (2-propynyloxy)-, 1,1-dimethylethyl ester (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D297440-5g	Tert-Butyl Prop-2-Yn-1-Yloxycarbamate	635757-72-1	95%	5g	$645	2024-08-03
Enamine	EN300-4252105-0.05g	tert-butyl N-(prop-2-yn-1-yloxy)carbamate	635757-72-1	95%	0.05g	$94.0	2023-05-31
Enamine	EN300-4252105-0.1g	tert-butyl N-(prop-2-yn-1-yloxy)carbamate	635757-72-1	95%	0.1g	$140.0	2023-05-31
Enamine	EN300-4252105-0.25g	tert-butyl N-(prop-2-yn-1-yloxy)carbamate	635757-72-1	95%	0.25g	$200.0	2023-05-31
Enamine	EN300-4252105-0.5g	tert-butyl N-(prop-2-yn-1-yloxy)carbamate	635757-72-1	95%	0.5g	$374.0	2023-05-31
Enamine	EN300-4252105-1.0g	tert-butyl N-(prop-2-yn-1-yloxy)carbamate	635757-72-1	95%	1g	$499.0	2023-05-31
Enamine	EN300-4252105-2.5g	tert-butyl N-(prop-2-yn-1-yloxy)carbamate	635757-72-1	95%	2.5g	$978.0	2023-05-31
Enamine	EN300-4252105-5.0g	tert-butyl N-(prop-2-yn-1-yloxy)carbamate	635757-72-1	95%	5g	$1448.0	2023-05-31
Enamine	EN300-4252105-10.0g	tert-butyl N-(prop-2-yn-1-yloxy)carbamate	635757-72-1	95%	10g	$2146.0	2023-05-31
eNovation Chemicals LLC	D297440-8g	Tert-Butyl Prop-2-Yn-1-Yloxycarbamate	635757-72-1	95%	8g	$875	2024-08-03

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Additional information on Carbamic acid, (2-propynyloxy)-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, (2-Propynyloxy)-, 1,1-Dimethylethyl Ester (9CI): A Comprehensive Overview

Carbamic Acid, (2-Propynyloxy)-, 1,1-Dimethylethyl Ester (9CI) is a compound with the CAS registry number 635757-72-1. This compound belongs to the class of carbamates and is widely recognized for its unique chemical properties and applications in various industries. The compound's structure consists of a carbamate group attached to a 2-propynyloxy moiety and an isopropyl ester group. This combination gives it distinct reactivity and stability, making it a valuable component in chemical synthesis and industrial processes.

Recent advancements in chemical synthesis have highlighted the potential of Carbamic Acid, (2-Propynyloxy)-, 1,1-Dimethylethyl Ester (9CI) in the development of novel materials and pharmaceuticals. Researchers have explored its role as an intermediate in the production of advanced polymers and biodegradable materials. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for sustainable material science.

The compound's structure plays a pivotal role in its reactivity and functionality. The carbamate group is known for its ability to form hydrogen bonds, which enhances its solubility in polar solvents. The 2-propynyloxy group introduces rigidity and electronic effects that influence the compound's interaction with other molecules. This makes it an ideal candidate for applications requiring precise control over molecular interactions.

In the field of agriculture, Carbamic Acid, (2-Propynyloxy)-, 1,1-Dimethylethyl Ester (9CI) has shown promise as a precursor for bioactive compounds with pest-repellent properties. Studies conducted in recent years have demonstrated its potential as an eco-friendly alternative to traditional pesticides. Its ability to degrade under natural conditions reduces environmental impact, aligning with global sustainability goals.

From a manufacturing perspective, the synthesis of Carbamic Acid, (2-Propynyloxy)-, 1,1-Dimethylethyl Ester (9CI) involves multi-step reactions that require precise control over reaction conditions. The use of advanced catalysts and green chemistry principles has improved yield and minimized byproduct formation. These developments underscore the compound's importance in modern chemical manufacturing.

Looking ahead, the demand for Carbamic Acid, (2-Propynyloxy)-, 1,1-Dimethylethyl Ester (9CI) is expected to grow as industries seek innovative solutions for sustainable product development. Its versatility across multiple applications positions it as a key player in the chemical industry's transition towards greener practices.